Cas no 31433-66-6 (3'-Iodobiphenyl-4-amine)

• Product Name: 3'-Iodobiphenyl-4-amine
• CAS No: 31433-66-6
• MF: C₁₂H₁₀IN
• MW: 295.118975162506
• CID: 2664557
• Update Time: 2023-08-06

3'-Iodobiphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• 3'-Iodobiphenyl-4-amine

• Inchi： 1S/C12H10IN/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-8H,14H2
• InChI Key： FRORZLSBCMYINY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 294.986
• Monoisotopic Mass: 294.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26